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Introduction

Olivine is a naturally occurring magnesium iron silicate mineral, primarily composed of a solid
solution of forsterite (Mg2SiOa4) and fayalite (Fe2SiOa4).[1][2] In the steelmaking industry, olivine
serves as an effective and environmentally friendly slag conditioner, particularly as a source of
magnesium oxide (MgO). It is utilized in both blast furnaces and electric arc furnaces (EAF) to
control slag chemistry, improve its physical properties, and enhance the overall efficiency and
quality of steel production.[1][3] These notes provide detailed information on the application of
olivine, including its mechanism of action, quantitative effects, and standardized protocols for
its evaluation.

Mechanism of Action

The primary function of olivine as a slag conditioner is to introduce MgO into the slag. The
MgO content in olivine is significantly higher (typically 45-49%) compared to traditional fluxes
like dolomite (20-22%).[3] This high MgO concentration is crucial for several reasons:

o Refractory Protection: Slag that is deficient in MgO will aggressively dissolve the MgO-based
refractory bricks lining the furnace to reach MgO saturation. By providing a readily available
source of MgO, olivine helps to create a slag that is in equilibrium with the refractory lining,
significantly reducing wear and extending the life of the furnace lining.

» Slag Fluidity Control: The addition of MgO from olivine helps to lower the viscosity and
melting point of the slag, ensuring it remains fluid.[4][5] A fluid slag promotes better mixing
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and accelerates reaction kinetics between the molten metal and the slag, which is essential
for the removal of impurities.

o Impurity Removal: A well-conditioned slag is critical for removing impurities like sulfur and
phosphorus from the molten steel.[4][5] The MgO in olivine contributes to the slag's basicity,
which enhances its capacity to absorb these detrimental elements.[4][5]
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Caption: Logical relationships in olivine slag conditioning.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.eryas.com/en/product/curuf-duzenleyici/
https://www.ore-met.com/olivine-as-slag-conditioner/
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.eryas.com/en/product/curuf-duzenleyici/
https://www.ore-met.com/olivine-as-slag-conditioner/
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body-img
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Data Presentation

The effectiveness of olivine can be quantified by its chemical composition and its comparative
performance against other common fluxes like dolomite.

Table 1: Typical Chemical Composition of Olivine for Steelmaking

Component Percentage (%)
Magnesium Oxide (MgO) 45 - 49%

Silicon Dioxide (SiO2) 40 - 42%

Iron(Il) Oxide (FeO) 7-9%

Aluminum Oxide (Al203) <1.5%

Calcium Oxide (CaO) <0.5%

Loss on Ignition (LOI) <1.0%

Source: Compiled from multiple sources.[3][6]

Table 2: Performance Comparison: Olivine vs. Dolomite
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Parameter

Typical MgO Content

Olivine

45 - 49%

Dolomite

20 - 22%

Advantage of
Olivine

Higher MgO
content requires
less material.[3]

CO2 Emission

None (silicate)

High (carbonate)

Significant reduction
in direct CO2

emissions.[4][7]

Sinter Temperature

Lowers energy

_ Up to 100 °C - _
Reduction consumption.[4][5]
Sinter Production ) Increased furnace

~7% Baseline o
Increase productivity.[4]
Fuel Consumption _ Improved thermal
~14% Baseline

Reduction

efficiency.[4]

Health & Safety

No free silica

Does not pose a

silicosis risk.[4][8]

Source: Data primarily from Eryas Olivine and ResearchGate publications.[4][7]

Experimental Protocols

Evaluating the efficacy of olivine as a slag conditioner involves standardized laboratory tests to
measure its effect on slag properties.

Protocol 1: Slag Viscosity Measurement using the Rotating Cylinder Method

1. Objective: To determine the effect of olivine additions on the viscosity of a synthetic or
actual steelmaking slag at a constant temperature.

N

. Materials & Equipment:

High-temperature resistive furnace (capable of reaching >1600°C).[9]
MgO or graphite crucibles.[9]
Digital viscometer with a molybdenum (Mo) spindle and bob.
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e Synthetic slag components (CaO, SiOz, Al203, FeO).
» Ground olivine (specified particle size).

e Argon gas supply for inert atmosphere.[9]

» Analytical balance.

3. Procedure:

e Prepare a synthetic slag mixture of known composition (e.g., 500g) and dry it in an oven.

o Add a specified weight percentage of olivine (e.g., 2%, 4%, 6%) to the slag mixture. A
control sample with no olivine is also required.

e Place the mixture in an MgO crucible and position it in the center of the high-temperature
furnace.[9]

e Heat the furnace to the target temperature (e.g., 1600°C) under a continuous flow of argon
gas to prevent oxidation.

» Allow the slag to homogenize for a set time (e.g., 60-90 minutes) to ensure complete melting
and dissolution of olivine.[9]

o Lower the viscometer's Mo spindle into the molten slag to a predetermined depth.

e Begin rotation of the spindle at a constant speed and record the torque required.

» The viscosity (n) is calculated by the instrument based on the torque, rotational speed, and
spindle geometry.

» Repeat measurements at different rotational speeds to check for Newtonian behavior.

o Compare the viscosity of the olivine-containing slags to the control slag.

4. Data Analysis: Plot viscosity (in Pa-s) as a function of olivine percentage. A decrease in
viscosity indicates a positive fluidizing effect.[10][11]

Workflow: Evaluating a Slag Conditioner
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1. Sample Preparation 5. Performance Evaluation
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Caption: Experimental workflow for testing olivine.
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Protocol 2: Determination of Desulfurization and Dephosphorization

1

. Objective: To quantify the efficiency of sulfur and phosphorus removal from molten metal

using an olivine-conditioned slag.

N

. Materials & Equipment:

Induction furnace or high-temperature furnace.

MgO crucibles.

Molten steel or a master alloy with known initial sulfur and phosphorus content.

Slag components and olivine.

Sampling equipment (e.g., quartz tubes, lollipop samplers).

Analytical equipment for S and P determination (e.g., Leco combustion analyzer for sulfur,
spectrophotometer for phosphorus).

. Procedure:

Melt a known quantity of steel in the MgO crucible under an inert atmosphere.

Take an initial metal sample ("time zero") to determine the baseline [%S] and [%P].

Add the prepared slag mixture containing olivine onto the surface of the molten metal.
Maintain the target temperature (e.g., 1600°C) and allow the slag-metal reaction to proceed.
Take simultaneous slag and metal samples at regular intervals (e.g., 10, 20, 40, 60 minutes).
Quench the samples rapidly to preserve their high-temperature chemistry.

Chemically analyze the metal samples for their sulfur and phosphorus content.

Chemically analyze the slag samples for their sulfur and phosphorus content.

. Data Analysis:

Desulfurization Ratio (Ls): Calculate the partition ratio of sulfur between slag and metal:

Ls = (%S in slag) / [%S in metal]

Dephosphorization Ratio (Lp): Calculate the partition ratio of phosphorus:

Le = (%P in slag) / [%P in metal]

A higher partition ratio indicates more effective removal of the impurity from the steel into the
slag. Plot Ls and Lp as a function of time and olivine content.

Signaling Pathway: Chemical Action of Olivine
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Caption: Chemical pathway of olivine in molten slag.
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Conclusion

Olivine is a highly effective, economical, and environmentally conscious choice for a slag
conditioner in modern steelmaking. Its high MgO content is key to protecting furnace
refractories, optimizing slag fluidity, and enhancing the removal of impurities such as sulfur and
phosphorus. By replacing traditional carbonate-based fluxes like dolomite, olivine also offers a
significant reduction in direct CO2 emissions, contributing to the sustainability goals of the steel
industry. The protocols outlined above provide a framework for the systematic evaluation of
olivine's performance, ensuring its optimal application for improved efficiency and steel quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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